Cas no 1279219-17-8 (2-(5-Chloro-1H-1,2,4-triazol-3-yl)benzoic acid)

• Product Name: 2-(5-Chloro-1H-1,2,4-triazol-3-yl)benzoic acid
• CAS No: 1279219-17-8
• MF: C₉H₆ClN₃O₂
• MW: 223.615840435028
• MDL: MFCD18783087
• CID: 4692735
• Update Time: 2023-08-14

2-(5-Chloro-1H-1,2,4-triazol-3-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-chloro-1H-1,2,4-triazol-3-yl)benzoic acid
• QBDVXAISXBSKGK-UHFFFAOYSA-N
• STL146900
• BBL032998
• T4539
• benzoic acid, 2-(5-chloro-1H-1,2,4-triazol-3-yl)-
• 2-(5-Chloro-1H-1,2,4-triazol-3-yl)benzoic acid

• MDL： MFCD18783087
• Inchi： 1S/C9H6ClN3O2/c10-9-11-7(12-13-9)5-3-1-2-4-6(5)8(14)15/h1-4H,(H,14,15)(H,11,12,13)
• InChI Key： QBDVXAISXBSKGK-UHFFFAOYSA-N
• SMILES： ClC1NN=C(C2C=CC=CC=2C(=O)O)N=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Topological Polar Surface Area: 78.9

2-(5-Chloro-1H-1,2,4-triazol-3-yl)benzoic acid Security Information

• HazardClass：IRRITANT